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Welcome to the technical support center for resolving version conflicts between scientific

Python libraries. This guide is designed for researchers, scientists, and drug development

professionals who encounter dependency issues during their computational experiments.

Frequently Asked Questions (FAQs)
Q1: What is a version conflict?

A version conflict, often referred to as "dependency hell," occurs when two or more libraries

that your project depends on require different and incompatible versions of the same third-party

library (a transitive dependency).[1][2][3] For example, library-A might require numpy==1.20

while library-B needs numpy>=1.22. Since only one version of a library can be installed in an

environment at a time, this creates a conflict that can prevent your code from running or lead to

unexpected errors.[2]

Q2: What are the most common causes of version conflicts in scientific Python?

The most common causes include:
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Transitive Dependencies: Your project's direct dependencies have their own dependencies,

which can conflict with each other.[2][3]

Outdated Packages: Using older versions of libraries can lead to incompatibility with newer

packages that have been updated.

Mixing Package Managers: Using both pip and conda to install packages in the same

environment can lead to difficult-to-diagnose conflicts.[4]

Global Installations: Installing packages globally instead of using isolated virtual

environments for each project can cause versions required by one project to clash with those

of another.[5][6][7]

Q3: How can I avoid version conflicts in my research projects?

The best practice is to use isolated virtual environments for each project.[1][5][6][7][8][9][10]

This ensures that the dependencies of one project do not interfere with another. Additionally,

using a requirements.txt or environment.yml file to explicitly define and pin dependency

versions helps in creating reproducible research environments.[5][6][9]

Q4: What are the recommended tools for managing Python environments and dependencies?

Several tools can help you manage your Python environments and dependencies effectively:

venv: A built-in Python module for creating lightweight virtual environments.[6][9][11]

conda: An open-source package and environment management system that is particularly

popular in the scientific community for its ability to manage non-Python dependencies as

well.[1][6][12]

pip: The standard package installer for Python. It is used to install packages from the Python

Package Index (PyPI).[13]

Poetry and pipenv: More advanced tools that offer both package and virtual environment

management, along with deterministic dependency resolution.[6][7][11][14]
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Guide 1: Resolving a numpy and pandas Version
Mismatch
This is one of the most common conflicts in the scientific Python ecosystem. This guide

provides a step-by-step protocol for resolving it.

Experimental Protocol:

Isolate the Project:

If you are not already using a virtual environment, create one.

Using venv: python -m venv my_project_env

Using conda: conda create --name my_project_env python=3.9

Activate the new environment.

Using venv (Linux/macOS): source my_project_env/bin/activate

Using venv (Windows): my_project_env\Scripts\activate

Using conda: conda activate my_project_env

Identify the Installed Versions:

Use pip list or conda list to see the currently installed versions of numpy and pandas.

Consult Compatibility Tables:

Refer to the table below to find compatible versions of numpy and pandas.

Create a requirements.txt file:

Create a file named requirements.txt in your project directory.

Add the desired, compatible versions of your libraries to this file. For example:

Perform a Clean Installation:
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If you have existing, conflicting packages, it's best to uninstall them first: pip uninstall

numpy pandas

Install the specified versions from your requirements.txt file: pip install -r requirements.txt

Verify the Installation:

Run pip list again to confirm that the correct versions are installed.

Import the libraries in a Python script and check their versions to ensure everything is

working as expected:

Data Presentation: numpy and pandas Compatibility

pandas Version Required numpy Version

1.5.x >= 1.21.0

1.4.x >= 1.20.0

1.3.x >= 1.19.0

1.2.x >= 1.18.0

This table provides a summary of the minimum required numpy version for recent pandas

releases. For detailed compatibility, always refer to the official documentation of the libraries.

Mandatory Visualization:
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4. Verification
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Caption: Workflow for resolving numpy and pandas version conflicts.
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Guide 2: General Dependency Conflict Resolution
Workflow
This guide provides a more general approach to resolving dependency conflicts when the exact

conflicting packages are not immediately obvious.

Experimental Protocol:

Isolate and Document:

Ensure you are in an activated virtual environment for your project.

Generate a requirements.txt file to capture the current state of your environment: pip

freeze > requirements.txt

Identify the Conflict:

Use pip check to identify any broken dependencies.[13] This command will list any

installed packages that have unmet or conflicting dependencies.

For a more detailed view of the dependency tree, use pipdeptree:

Install it: pip install pipdeptree

Run it: pipdeptree

Analyze the Dependency Tree:

Examine the output of pipdeptree to visualize which packages depend on which versions

of other packages. This will help you pinpoint the source of the conflict.

Resolve the Conflict:

Option 1: Adjusting Versions in requirements.txt:

Open your requirements.txt file.
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Based on the information from pip check and pipdeptree, modify the version specifiers

for the conflicting packages. You may need to upgrade or downgrade certain packages

to find a compatible set.

Re-install the dependencies from the modified file: pip install -r requirements.txt

Option 2: Using a Dependency Resolver:

For complex conflicts, consider using a tool with a built-in dependency resolver like

Poetry or pip-tools.

With pip-tools, you would create a requirements.in file with your top-level dependencies

and then run pip-compile to generate a fully-pinned requirements.txt with compatible

versions.

Verify the Resolution:

Run pip check again to ensure that there are no more dependency conflicts.

Run your application's test suite or a key script to confirm that the new set of packages

works as expected.

Mandatory Visualization:
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Caption: A logical pathway for general dependency conflict resolution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. labex.io [labex.io]

2. towardsdatascience.com [towardsdatascience.com]

3. medium.com [medium.com]

4. Pandas incompatible with numpy - Stack Overflow [stackoverflow.com]

5. How to Manage Python Virtual Environments for Data Projects [statology.org]

6. scienceturtle.com [scienceturtle.com]

7. malicksarr.com [malicksarr.com]

8. Best Practices — Basics of Computing Environments for Scientists
[compenv.phys.ethz.ch]

9. datasciencebase.com [datasciencebase.com]

10. Best Practices for Managing Python Dependencies - GeeksforGeeks
[geeksforgeeks.org]

11. Managing Python Dependencies ð��� - Fuzzy Labs [fuzzylabs.ai]

12. youtube.com [youtube.com]

13. labex.io [labex.io]

14. A Comprehensive Guide To Python Dependency Management [mend.io]

To cite this document: BenchChem. [Technical Support Center: Scientific Python Library
Version Conflicts]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1259295/docs#technical-support-center-scientific-
python-library-version-conflicts]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b1259295?utm_src=pdf-custom-synthesis#bc-rfq
https://labex.io/tutorials/python-how-to-solve-python-version-conflicts-418965
https://towardsdatascience.com/pythons-dependency-conflicts-are-depriving-data-scientists-of-sleep-ff52c5689336/
https://medium.com/knerd/the-nine-circles-of-python-dependency-hell-481d53e3e025
https://stackoverflow.com/questions/63708574/pandas-incompatible-with-numpy
https://www.statology.org/how-to-manage-python-virtual-environments-for-data-projects/
https://scienceturtle.com/blog/python-virtual-environments-research
https://www.malicksarr.com/python-environment-best-practices/
https://compenv.phys.ethz.ch/python/ecosystem_1/50_best_practices/
https://compenv.phys.ethz.ch/python/ecosystem_1/50_best_practices/
https://www.datasciencebase.com/fundamentals/python/setup-python-environment/best-practices-managing-environments/
https://www.geeksforgeeks.org/python/best-practices-for-managing-python-dependencies/
https://www.geeksforgeeks.org/python/best-practices-for-managing-python-dependencies/
https://www.fuzzylabs.ai/blog-post/managing-python-dependencies
https://www.youtube.com/watch?v=uHkUSvTLgIM
https://labex.io/tutorials/python-how-to-resolve-python-library-version-issues-421327
https://www.mend.io/blog/how-to-manage-python-dependencies/
https://www.benchchem.com/product/b1259295/docs#technical-support-center-scientific-python-library-version-conflicts
https://www.benchchem.com/product/b1259295/docs#technical-support-center-scientific-python-library-version-conflicts
https://www.benchchem.com/product/b1259295/docs#technical-support-center-scientific-python-library-version-conflicts
https://www.benchchem.com/product/b1259295/docs#technical-support-center-scientific-python-library-version-conflicts
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1259295?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/product/b1259295?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1259295?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

